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Compound of Interest

Compound Name: GNE-617 hydrochloride

Cat. No.: B1191680

Get Quote

Executive Summary
GNE-617 hydrochloride is a potent, selective, small-molecule inhibitor of Nicotinamide

Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+

salvage pathway.[1] Developed by Genentech, this compound exhibits nanomolar potency

(Biochemical IC₅₀ ~5 nM) against a broad spectrum of cancer cell lines.[1]

Its primary mechanism of action is the rapid depletion of intracellular Nicotinamide Adenine

Dinucleotide (NAD+), leading to ATP exhaustion and subsequent apoptotic cell death. GNE-

617 is a critical tool compound for studying tumor metabolism, specifically the dependency of

cancer cells on the NAD+ salvage pathway versus the de novo synthesis pathway.

Key Distinction: GNE-617 efficacy is heavily influenced by the expression of NAPRT1 (Nicotinic

Acid Phosphoribosyltransferase).[1] NAPRT1-deficient tumors are exquisitely sensitive,

whereas NAPRT1-proficient tumors can bypass NAMPT inhibition if Nicotinic Acid (NA) is

present.[1][2]
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Property Detail

Chemical Name

N-[[4-[(3,5-

difluorophenyl)sulfonyl]phenyl]methyl]-

imidazo[1,2-a]pyridine-6-carboxamide

hydrochloride

CAS Number 1362154-70-8 (Free base)

Molecular Formula
C₂₁H₁₅F₂N₃O₃S[1][2][3][4][5][6][7][8][9][10][11]

[12] · HCl

Molecular Weight
463.88 g/mol (HCl salt); 427.42 g/mol (Free

base)

Solubility
DMSO: >20 mg/mL; Ethanol: <1 mg/mL; Water:

Insoluble

Appearance White to off-white solid

Storage
-20°C (Powder, 3 years); -80°C (In solvent, 6

months)

Mechanism of Action: The NAD+ Salvage
Pathway[12]
GNE-617 acts as a competitive inhibitor of NAMPT.[1][2][13] In mammalian cells, NAD+ is

synthesized via three routes:

De Novo Pathway: From Tryptophan (inefficient).[1][3][14]

Preiss-Handler Pathway: From Nicotinic Acid (NA), catalyzed by NAPRT1.[1][2][14]

Salvage Pathway: From Nicotinamide (NAM), catalyzed by NAMPT.[1][4][11][14][15][16]

Cancer cells often downregulate NAPRT1 and become solely dependent on the NAMPT

salvage pathway ("NAMPT addiction").[1] GNE-617 blocks this pathway, causing a collapse in

cellular energy metabolism.[1]
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Visualization: NAD+ Biosynthesis & GNE-617
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Caption: GNE-617 blocks the conversion of Nicotinamide (NAM) to NMN, starving NAPRT1-

deficient cells of NAD+.[1][2][16]

In Vitro Biological Activity[2][5][7][13]
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Potency Profile
GNE-617 demonstrates exceptional potency across various histological subtypes.[1] The

activity correlates strongly with the absence of NAPRT1 expression.

Cell Line Tissue Origin NAPRT1 Status IC₅₀ (nM)

U251 Glioblastoma Deficient 1.8

HCT116 Colon Proficient 2.0

HT-1080 Fibrosarcoma Deficient 2.1

PC3 Prostate Deficient 2.7

MiaPaCa-2 Pancreas Deficient 7.4

A549 Lung Proficient 18.9

Critical Insight: While HCT116 is NAPRT1-proficient, it remains sensitive to GNE-617 in

standard media because standard RPMI/DMEM contains Nicotinamide (NAM) but lacks

Nicotinic Acid (NA).[1] To verify NAPRT1-mediated rescue, one must supplement the media with

NA (typically 10 µM).[1][7]

The "Rescue" Phenomenon[2][10][11][14]
In Vitro: Adding Nicotinic Acid (NA) to the culture medium rescues NAPRT1-proficient cells

(e.g., A549, HCT116) from GNE-617 toxicity but does not rescue NAPRT1-deficient cells

(e.g., PC3).[1]

In Vivo Paradox: In animal models, NA supplementation can rescue NAPRT1-deficient

tumors.[1][2][10][14] This occurs because the host liver converts the supplemented NA into

Nicotinamide (NAM), increasing systemic NAM levels, which can competitively overcome

GNE-617 inhibition or fuel the tumor via residual NAMPT activity.[11][16]
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In Vivo Pharmacology[2][3][14][17]
Efficacy[1][2][3][5][8][10][14][17]

Dosing: 10–25 mg/kg, BID (twice daily) or QD (once daily) via oral gavage.[1]

Vehicle: 60% PEG400 / 10% Ethanol / 30% D5W (5% Dextrose in Water).[1][7]

Response: Induces tumor regression in sensitive xenografts (e.g., U251, PC3) within 5-7

days.

Biomarker: Tumor NAD+ levels drop by >95% within 24 hours of a single effective dose.

Safety & Toxicity[1][10]
Retinal Toxicity: A class effect of NAMPT inhibitors.[10][17] High doses cause retinal

degeneration in rodents due to the high metabolic demand of photoreceptors.

Therapeutic Window: Narrow. Efficacy doses often overlap with doses causing retinal or

hematopoietic toxicity.[1]

Experimental Protocols
Protocol 1: Cellular Potency & NA Rescue Assay
Objective: Determine IC₅₀ and validate NAPRT1 dependency.

Preparation:

Dissolve GNE-617 in DMSO to create a 10 mM stock.[1]

Prepare assay media: RPMI-1640 + 10% FBS.[1][7]

Prepare "Rescue Media": Supplement assay media with 10 µM Nicotinic Acid (NA).

Seeding:

Seed cells (e.g., PC3 and HCT116) at 2,000–5,000 cells/well in 96-well opaque plates.[1]

Incubate overnight at 37°C/5% CO₂.
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Treatment:

Perform a 9-point serial dilution of GNE-617 (e.g., 1000 nM down to 0.1 nM).[1]

Add drug to two sets of plates: Set A (Standard Media) and Set B (Rescue Media).[1]

Final DMSO concentration should be <0.1%.[1]

Incubation:

Incubate for 72–96 hours.[1][7]

Readout:

Add CellTiter-Glo® reagent (1:1 ratio with media).[1]

Shake for 2 mins; incubate dark for 10 mins.

Measure luminescence.[1]

Analysis:

Normalize to DMSO control. Fit curves using non-linear regression (log(inhibitor) vs.

response).[1]

Self-Validation: NAPRT1-proficient cells in Set B should show a massive shift in IC₅₀

(resistant), while Set A remains sensitive.[1]

Protocol 2: NAD+ Quantification (LC-MS/MS Prep)
Objective: Confirm on-target activity (NAD+ depletion).[1]

Treatment: Treat cells with GNE-617 (e.g., 100 nM) for 24 hours.[1]

Harvest:

Wash cells with ice-cold PBS (critical to stop metabolism).[1]
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Lyse cells immediately in ice-cold 80:20 Methanol:Water containing internal standard (e.g.,

¹³C-NAD+).[1]

Extraction:

Vortex vigorously; incubate at -80°C for 15 mins.

Centrifuge at 14,000 x g for 15 mins at 4°C.

Analysis:

Inject supernatant into LC-MS/MS (HILIC column recommended for polar metabolites).[1]

Monitor transition for NAD+ (664 → 428 m/z).[1]

Visualization: Experimental Workflow
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Caption: Workflow to distinguish NAPRT1-dependent sensitivity using GNE-617 and Nicotinic

Acid (NA).
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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